5-Bromo-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyrimidin-2-amine

• IUPAC Name: 5-bromo-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyrimidin-2-amine
• InChI: InChI=1S/C14H17BrN4OS/c15-11-8-16-14(17-9-11)18-10-12(13-2-1-7-21-13)19-3-5-20-6-4-19/h1-2,7-9,12H,3-6,10H2,(H,16,17,18)
• InChI Key: XUCDEDYJGALMFP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC2=NC=C(C=N2)Br)C3=CC=CS3
• Molecular Formula: C14H17BrN4OS
• Molecular Weight: 369.28 g/mol

Description

“5-Bromo-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyrimidin-2-amine” is a complex organic compound. It contains a pyrimidine ring which is a six-membered heterocyclic compound with two nitrogen atoms and four carbon atoms. It also contains a morpholine ring and a thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the bromine atom would add significant weight to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The bromine atom could potentially be replaced in a substitution reaction, and the various ring structures might undergo reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the bromine atom might make the compound relatively heavy and possibly reactive. The compound might also exhibit interesting optical properties due to the conjugated ring systems.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action.

Future Directions

The study and application of “5-Bromo-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)pyrimidin-2-amine” would depend on its properties and potential uses. It could be of interest in fields like medicinal chemistry, materials science, or chemical biology.